2-({[(4-chlorophenyl)thio]acetyl}amino)-N,N-diethylbenzamide

• IUPAC Name: 2-[[2-(4-chlorophenyl)sulfanylacetyl]amino]-N,N-diethylbenzamide
• InChI: InChI=1S/C19H21ClN2O2S/c1-3-22(4-2)19(24)16-7-5-6-8-17(16)21-18(23)13-25-15-11-9-14(20)10-12-15/h5-12H,3-4,13H2,1-2H3,(H,21,23)
• InChI Key: JDZZFUQEUXLBFU-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=CC=CC=C1NC(=O)CSC2=CC=C(C=C2)Cl
• Molecular Formula: C19H21ClN2O2S
• Molecular Weight: 376.9 g/mol

Description

2-({[(4-chlorophenyl)thio]acetyl}amino)-N,N-diethylbenzamide, also known as DTTA, is an organic compound that has been widely studied for its potential applications in scientific research. It belongs to the class of thioacetamide derivatives and has been shown to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-({[(4-chlorophenyl)thio]acetyl}amino)-N,N-diethylbenzamide involves its ability to bind to the active site of ACAT, thereby inhibiting its activity. This inhibition prevents the formation of cholesterol esters, which are important for the transport and storage of cholesterol in cells.
Biochemical and Physiological Effects
2-({[(4-chlorophenyl)thio]acetyl}amino)-N,N-diethylbenzamide has been shown to have various biochemical and physiological effects. In addition to its ability to inhibit ACAT, it has also been shown to inhibit the activity of other enzymes, such as fatty acid synthase and stearoyl-CoA desaturase. These enzymes are involved in the synthesis of fatty acids and have been implicated in the development of obesity and other metabolic disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-({[(4-chlorophenyl)thio]acetyl}amino)-N,N-diethylbenzamide in lab experiments is its ability to selectively inhibit the activity of ACAT without affecting other enzymes. This allows researchers to study the specific role of ACAT in various biological processes. However, one limitation of using 2-({[(4-chlorophenyl)thio]acetyl}amino)-N,N-diethylbenzamide is its potential toxicity, which can vary depending on the concentration used and the specific cell type being studied.

Future Directions

There are several potential future directions for research involving 2-({[(4-chlorophenyl)thio]acetyl}amino)-N,N-diethylbenzamide. One area of interest is the development of 2-({[(4-chlorophenyl)thio]acetyl}amino)-N,N-diethylbenzamide analogs that exhibit improved potency and selectivity for ACAT inhibition. Another area of interest is the use of 2-({[(4-chlorophenyl)thio]acetyl}amino)-N,N-diethylbenzamide as a tool to study the role of ACAT in various disease states, such as atherosclerosis and Alzheimer's disease. Finally, 2-({[(4-chlorophenyl)thio]acetyl}amino)-N,N-diethylbenzamide could potentially be used as a therapeutic agent for the treatment of hypercholesterolemia and other metabolic disorders.

Synthesis Methods

2-({[(4-chlorophenyl)thio]acetyl}amino)-N,N-diethylbenzamide can be synthesized through a multi-step process starting with the reaction of 4-chlorobenzenethiol with acetyl chloride to form the intermediate 4-chlorobenzoylthioacetamide. This intermediate is then reacted with N,N-diethylaniline in the presence of a base to yield the final product, 2-({[(4-chlorophenyl)thio]acetyl}amino)-N,N-diethylbenzamide.

Scientific Research Applications

2-({[(4-chlorophenyl)thio]acetyl}amino)-N,N-diethylbenzamide has been widely used in scientific research as a tool to study various biochemical and physiological processes. It has been shown to inhibit the activity of acyl-CoA:cholesterol acyltransferase (ACAT), an enzyme involved in cholesterol esterification. This inhibition has been shown to reduce the accumulation of cholesterol in cells and could potentially be used to treat hypercholesterolemia.